Cas no 848315-48-0 (5-(4-phenylpiperazine-1-carbonyl)pyridin-2-ol)

• Product Name: 5-(4-phenylpiperazine-1-carbonyl)pyridin-2-ol
• CAS No: 848315-48-0
• MF: C₁₆H₁₇N₃O₂
• MW: 283.325083494186
• CID: 5480715
• Update Time: 2025-06-09

5-(4-phenylpiperazine-1-carbonyl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-phenylpiperazine-1-carbonyl)-1H-pyridin-2-one
• 5-(4-phenylpiperazine-1-carbonyl)pyridin-2-ol

• Inchi： 1S/C16H17N3O2/c20-15-7-6-13(12-17-15)16(21)19-10-8-18(9-11-19)14-4-2-1-3-5-14/h1-7,12H,8-11H2,(H,17,20)
• InChI Key： BCBOLXHNFNOLFE-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(C(N2CCN(C3=CC=CC=C3)CC2)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-(4-phenylpiperazine-1-carbonyl)pyridin-2-ol

Comprehensive Overview of 5-(4-Phenylpiperazine-1-carbonyl)pyridin-2-ol (CAS No. 848315-48-0): Properties, Applications, and Research Insights

5-(4-Phenylpiperazine-1-carbonyl)pyridin-2-ol (CAS No. 848315-48-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by a pyridin-2-ol moiety linked to a phenylpiperazine group via a carbonyl bridge, exhibits intriguing physicochemical properties. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of central nervous system (CNS) targeting agents and enzyme modulators.

The molecular structure of 5-(4-phenylpiperazine-1-carbonyl)pyridin-2-ol combines aromatic and heterocyclic components, making it a versatile intermediate in synthetic chemistry. Its CAS No. 848315-48-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Recent studies highlight its potential in addressing neurodegenerative disorders, a hot topic in medical research, where compounds with piperazine derivatives are explored for their neuroprotective effects. This aligns with growing public interest in brain health supplements and cognitive enhancers.

From a synthetic perspective, the compound’s carbonyl-linked pyridine-piperazine scaffold offers opportunities for structural optimization. Chemists frequently search for high-yield synthesis methods and green chemistry alternatives to produce such intermediates sustainably. The demand for cost-effective pharmaceutical intermediates has surged, driven by the need to reduce drug development costs. Notably, 5-(4-phenylpiperazine-1-carbonyl)pyridin-2-ol is also investigated for its ligand-binding affinity to receptors like 5-HT and dopamine receptors, which are pivotal in mental health therapeutics.

In the context of AI-driven drug discovery, this compound exemplifies how computational chemistry tools can predict bioactivity and optimize molecular designs. Searches for machine learning in medicinal chemistry and in silico screening have spiked, reflecting industry trends. Furthermore, its solubility and stability profiles are frequently analyzed to ensure compatibility with formulation development, a key concern for pharmaceutical manufacturers.

Beyond therapeutics, CAS No. 848315-48-0 is explored in material science for designing functionalized polymers and catalysts. The compound’s aromatic nitrogen heterocycles contribute to electron-rich environments, useful in organic electronics. This intersects with popular searches for advanced materials for renewable energy, as researchers seek novel compounds for energy storage applications.

Quality control and analytical validation of 5-(4-phenylpiperazine-1-carbonyl)pyridin-2-ol are critical for industrial adoption. Techniques like HPLC, NMR, and mass spectrometry are employed to verify purity, a topic often queried by quality assurance professionals. Regulatory compliance, including REACH and GMP standards, further underscores its safe handling and commercialization.

In summary, 5-(4-phenylpiperazine-1-carbonyl)pyridin-2-ol (CAS No. 848315-48-0) represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and catalysis. Its relevance to neurodegenerative research and sustainable synthesis positions it at the forefront of modern chemistry, addressing both scientific and societal challenges.